Cas no 1097255-18-9 ((R)-6-(3-Hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic acid)
(R)-6-(3-Hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic acid
- 6-[(3R)-3-hydroxypyrrolidin-1-yl]pyrimidine-4-carboxylic acid
- (R)-6-(3-Hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic acid
-
- Inchi: 1S/C9H11N3O3/c13-6-1-2-12(4-6)8-3-7(9(14)15)10-5-11-8/h3,5-6,13H,1-2,4H2,(H,14,15)/t6-/m1/s1
- InChI Key: IHHTYBZBXLHLQM-ZCFIWIBFSA-N
- SMILES: O[C@H]1CN(C2C=C(C(=O)O)N=CN=2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 249
- XLogP3: 0
- Topological Polar Surface Area: 86.6
(R)-6-(3-Hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R308641-100mg |
(R)-6-(3-Hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic Acid |
1097255-18-9 | 100mg |
$ 160.00 | 2022-06-03 | ||
| TRC | R308641-500mg |
(R)-6-(3-Hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic Acid |
1097255-18-9 | 500mg |
$ 615.00 | 2022-06-03 | ||
| TRC | R308641-1g |
(R)-6-(3-Hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic Acid |
1097255-18-9 | 1g |
$ 955.00 | 2022-06-03 | ||
| Life Chemicals | F1967-5358-0.25g |
(R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic acid |
1097255-18-9 | 95%+ | 0.25g |
$597.0 | 2023-09-06 | |
| Life Chemicals | F1967-5358-0.5g |
(R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic acid |
1097255-18-9 | 95%+ | 0.5g |
$629.0 | 2023-09-06 | |
| Life Chemicals | F1967-5358-1g |
(R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic acid |
1097255-18-9 | 95%+ | 1g |
$663.0 | 2023-09-06 | |
| Life Chemicals | F1967-5358-2.5g |
(R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic acid |
1097255-18-9 | 95%+ | 2.5g |
$1326.0 | 2023-09-06 | |
| Life Chemicals | F1967-5358-5g |
(R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic acid |
1097255-18-9 | 95%+ | 5g |
$1989.0 | 2023-09-06 | |
| Life Chemicals | F1967-5358-10g |
(R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic acid |
1097255-18-9 | 95%+ | 10g |
$2785.0 | 2023-09-06 |
(R)-6-(3-Hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on (R)-6-(3-Hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic acid
Introduction to (R)-6-(3-Hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic Acid (CAS No. 1097255-18-9)
Compound with the CAS number 1097255-18-9 and the product name (R)-6-(3-Hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The precise stereochemistry of the compound, particularly the (R) configuration, plays a crucial role in its biological activity and pharmacological properties.
The core structure of this compound consists of a pyrimidine ring substituted with a carboxylic acid group at the 4-position and a hydroxypyrrrolidine moiety at the 6-position. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its interaction with biological targets. The hydroxypyrrrolidine group, in particular, is known for its ability to engage in hydrogen bonding and other forms of molecular interaction, which are essential for the compound's efficacy as a potential therapeutic agent.
In recent years, there has been a growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids and have been extensively studied for their role in various biological processes. The introduction of additional functional groups, such as hydroxyl and carboxylic acid moieties, further enhances the pharmacological potential of these compounds. Research has shown that such modifications can lead to improved solubility, bioavailability, and target specificity, making them attractive candidates for drug development.
The stereochemistry of the compound, specifically the (R) configuration at the chiral center, is another critical factor that influences its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical configuration, with one enantiomer being more active or selective than the other. The (R)-configuration of (R)-6-(3-Hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic acid has been found to exhibit promising properties in preclinical studies, suggesting its potential as a lead compound for further development.
One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that it may have therapeutic effects against several conditions, including cancer, inflammation, and infectious diseases. The pyrimidine core provides a scaffold that can be modified to target specific enzymes or receptors involved in these pathologies. Additionally, the hydroxypyrrrolidine group offers a site for further chemical modification, allowing for the design of derivatives with enhanced potency and selectivity.
The synthesis of (R)-6-(3-Hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern techniques such as asymmetric synthesis and chiral resolution have enabled researchers to obtain enantiomerically pure forms of the compound, which is essential for evaluating its pharmacological properties accurately.
In conclusion, (R)-6-(3-Hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic acid represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure, characterized by a pyrimidine ring substituted with a carboxylic acid group at the 4-position and a hydroxypyrrrolidine moiety at the 6-position, along with its (R) configuration, makes it a promising candidate for further research and development. The potential applications of this compound in treating various diseases highlight its importance as a lead structure in medicinal chemistry. As research continues to uncover new insights into its pharmacological properties, it is likely that this compound will play an increasingly important role in the development of novel therapeutics.
1097255-18-9 ((R)-6-(3-Hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)